Cas no 100278-40-8 (Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide)

• Product Name: Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide
• CAS No: 100278-40-8
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 185317
• PubChem ID: 9570944
• Update Time: 2025-04-19

Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide
• LogP
• 3,4,5-trimethoxy-N-[4-[[(E)-[(E)-3-phenylprop-2-enylidene]amino]carbamoyl]phenyl]benzamide
• Benzoicacid, 4-[(3,4,5-trimethoxybenzoyl)amino]-, (3-phenyl-2-propenylidene)hydrazide(9CI)
• 100278-40-8
• BENZOIC ACID, p-(3,4,5-TRIMETHOXYBENZAMIDO)-, 2-CINNAMYLIDENEHYDRAZIDE
• Benzoic acid, 4-((3,4,5-trimethoxybenzoyl)amino)-, (3-phenyl-2-propenylidene)hydrazide
• p-(3,4,5-Trimethoxybenzamido)benzoic acid 2-cinnamylidenehydrazide

• Inchi： 1S/C26H25N3O5/c1-32-22-16-20(17-23(33-2)24(22)34-3)25(30)28-21-13-11-19(12-14-21)26(31)29-27-15-7-10-18-8-5-4-6-9-18/h4-17H,1-3H3,(H,28,30)(H,29,31)/b10-7+,27-15+
• InChI Key： NQGDUFRKRATFHH-FJOXFRJOSA-N
• SMILES： O(C)C1C(=CC(C(NC2C=CC(C(N/N=C/C=C/C3C=CC=CC=3)=O)=CC=2)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 459.17955
• Monoisotopic Mass: 459.179421
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2
• XLogP3: 4

Experimental Properties

• Density: 1.176
• Refractive Index: 1.575
• PSA: 98.25
• LogP: 4.85760